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Compound of Interest

Compound Name:
tert-Butyl 4-

(methylamino)butylcarbamate

Cat. No.: B179462 Get Quote

An In-depth Technical Guide on the Safety and Handling of tert-Butyl 4-
(methylamino)butylcarbamate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for tert-Butyl 4-
(methylamino)butylcarbamate, a chemical intermediate used in laboratory and manufacturing

settings. Adherence to these guidelines is crucial for ensuring personnel safety and minimizing

environmental impact.

Chemical Identification and Physical Properties
This compound is identified by several names and numbers. It is important to note that multiple

CAS numbers appear in public databases for this substance; both are listed below for

comprehensive identification.
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Identifier Value Source

Chemical Name
tert-butyl N-[4-

(methylamino)butyl]carbamate
[1]

Molecular Formula C10H22N2O2 [2]

Molecular Weight 202.30 g/mol [2]

CAS Number 144222-23-1 / 874831-66-0 [1][2][3]

Appearance Colorless to light yellow liquid [3][4]

The following table summarizes the available physical and chemical properties. Note that most

of these values are predicted and should be used as estimates.

Property Value Source

Boiling Point 298.2 ± 23.0 °C (Predicted) [3]

Density 0.941 ± 0.06 g/cm³ (Predicted) [3]

pKa 12.89 ± 0.46 (Predicted) [3]

XLogP3 1.2 [1]

Hazard Identification and Classification
tert-Butyl 4-(methylamino)butylcarbamate is classified as a hazardous substance according

to the Globally Harmonized System (GHS). The primary hazards are summarized below.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Irritation 2A / 1

H319/H318: Causes serious

eye irritation / Causes serious

eye damage

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Note: There is a discrepancy in the classification for eye damage/irritation between sources,

with some listing it as Category 2A (Serious Irritation) and others as Category 1 (Serious

Damage).[1][2] It is prudent to handle the substance as capable of causing serious eye

damage.

GHS Label Elements:[1][2]

Pictograms:

Signal Word:Warning or Danger

Precautionary Statements: P261, P264, P270, P271, P280, P302+P352, P304+P340,

P305+P351+P338, P330, P362+P364, P403+P233, P405, P501

A logical workflow for hazard identification and mitigation is essential for safe handling.
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Caption: Logical workflow for hazard identification and mitigation.
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Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure risk.

3.1. Handling:

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[2]

Use only outdoors or in a well-ventilated area, preferably within a chemical fume hood.[2]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[2]

3.2. Storage:

Store in a well-ventilated place.[2]

Keep the container tightly closed.[2]

Store locked up.[2]

Recommended storage temperature is 2-8°C, protected from light.[3]

In solvent, store at -80°C for 6 months or -20°C for 1 month (protect from light).[2]

Store away from incompatible materials such as strong acids/alkalis and strong

oxidizing/reducing agents.[2]

Personal Protective Equipment (PPE)
The following PPE is required when handling tert-Butyl 4-(methylamino)butylcarbamate.
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PPE Category Specification Rationale

Eye/Face Protection
Safety goggles with side-

shields or a face shield.

Protects against splashes that

can cause serious eye irritation

or damage.[2]

Hand Protection

Chemical-resistant protective

gloves (e.g., nitrile, butyl

rubber, neoprene).

Prevents skin contact and

irritation.[2][5]

Skin/Body Protection
Lab coat, impervious clothing,

closed-toe shoes.

Protects skin from potential

splashes and contact.[2][5]

Respiratory Protection

Use in a certified chemical

fume hood. If not possible, a

NIOSH-approved respirator is

required.

Prevents inhalation of vapors

which may cause respiratory

tract irritation.[2][5]

First Aid Measures
In case of exposure, follow these first aid protocols immediately.[2]
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[2][6]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin thoroughly with plenty of soap and

water. Seek medical attention.[2][6]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen or perform

cardiopulmonary resuscitation (CPR) if

necessary. Avoid mouth-to-mouth resuscitation.

Seek immediate medical attention.[2][6]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2][7]

Accidental Release Measures
In the event of a spill, follow these emergency procedures.

Personal Precautions: Evacuate personnel to a safe area. Wear full personal protective

equipment (see Section 4). Ensure adequate ventilation.[2]

Environmental Precautions: Prevent further leakage or spillage. Do not let the product enter

drains or water courses.[2]

Containment and Cleanup: Absorb the spill with an inert, non-combustible material (e.g.,

sand, diatomite, universal binders). Place the material into a suitable, labeled container for

hazardous waste disposal. Decontaminate the spill area with alcohol and then wash with

soap and water.[2]
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Experimental Protocols
While specific toxicological studies for tert-Butyl 4-(methylamino)butylcarbamate are not

publicly available, the following are generalized protocols for assessing the types of hazards

identified for this chemical.

7.1. Protocol: Acute Dermal Irritation/Corrosion (OECD 404)

Objective: To assess the potential of a substance to cause skin irritation or corrosion.

Methodology:

1. A small amount (0.5 mL of liquid or 0.5 g of solid) of the test substance is applied to a

small area (approx. 6 cm²) of the shaved skin of a test animal (typically an albino rabbit).

2. The substance is held in contact with the skin with a porous gauze dressing for a specified

period (usually 4 hours).

3. After exposure, the substance is removed.

4. The skin is observed and graded for erythema (redness) and edema (swelling) at specific

intervals (e.g., 1, 24, 48, and 72 hours) after removal.

5. The scores are used to calculate a primary irritation index to classify the substance.

7.2. Protocol: Acute Eye Irritation/Corrosion (OECD 405)

Objective: To determine the potential of a substance to cause eye irritation or damage.

Methodology:

1. A small, measured amount (0.1 mL of liquid) of the test substance is instilled into the

conjunctival sac of one eye of a test animal (typically an albino rabbit). The other eye

remains untreated as a control.

2. The eyes are observed and scored for corneal opacity, iris lesions, and conjunctival

redness and swelling at 1, 24, 48, and 72 hours after instillation.
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3. The scores are used to determine the irritation potential, classifying the substance from

non-irritating to causing severe or irreversible damage.

General Safe Handling Workflow
The following diagram illustrates a standard workflow for safely managing chemicals like tert-
Butyl 4-(methylamino)butylcarbamate in a laboratory setting.
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Caption: General workflow for safe chemical handling in a lab.
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Stability and Reactivity
Reactivity: No specific reactivity hazards are known under normal conditions.[8]

Chemical Stability: The substance is stable under recommended storage conditions.[2][8]

Conditions to Avoid: No specific data available, but avoiding heat and incompatible materials

is recommended.[2]

Incompatible Materials: Strong acids/alkalis, strong oxidizing/reducing agents.[2]

Hazardous Decomposition Products: Under fire conditions, may decompose to emit toxic

fumes, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).

[2][8]

Toxicological Information
Detailed toxicological studies on this specific compound are limited in publicly available

literature. The GHS classification is based on data from similar compounds or computational

models.

Acute Toxicity: Harmful if swallowed.[2] No quantitative LD50 data is available.

Skin Corrosion/Irritation: Causes skin irritation.[2]

Serious Eye Damage/Irritation: Causes serious eye irritation/damage.[1][2]

Respiratory or Skin Sensitization: No data available.[2]

Germ Cell Mutagenicity: No data available.[2]

Carcinogenicity: No data available.[2]

Reproductive Toxicity: No data available.[2]

Aspiration Hazard: No data available.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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